1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine
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Description
1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine (CAS: 1153370-37-6) is a pyrazole derivative characterized by a propoxy group at position 5, methyl groups at positions 1 and 3, and an amine substituent at position 4. Its molecular formula is inferred as C₈H₁₅N₃O, yielding a molecular weight of approximately 169.22 g/mol based on structurally analogous compounds (e.g., 5-Ethoxy-3-ethyl-1-methyl-1H-pyrazol-4-amine, MW: 169.22) . The compound is reported with a purity of 95% and serves as a key intermediate in pharmaceutical and agrochemical synthesis due to its versatile amine functionality and alkoxy substituent .
Properties
Molecular Formula |
C8H15N3O |
|---|---|
Molecular Weight |
169.22 g/mol |
IUPAC Name |
1,3-dimethyl-5-propoxypyrazol-4-amine |
InChI |
InChI=1S/C8H15N3O/c1-4-5-12-8-7(9)6(2)10-11(8)3/h4-5,9H2,1-3H3 |
InChI Key |
JUGNWNLYHREAFV-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=C(C(=NN1C)C)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine can be synthesized through various methods. One common approach involves the reaction of 1,3-dimethyl-5-propoxy-1H-pyrazole with an amine source under suitable conditions. The reaction typically requires a solvent such as ethanol and may involve heating to facilitate the reaction .
Industrial Production Methods
Industrial production of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .
Chemical Reactions Analysis
Types of Reactions
1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it to different reduced forms.
Substitution: The amine group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Electrophiles like alkyl halides or acyl chlorides can be used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .
Scientific Research Applications
1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound is used in the study of enzyme interactions and as a potential inhibitor in biochemical assays.
Medicine: Research explores its potential as a pharmacophore in drug development.
Industry: It is utilized in the production of agrochemicals and other industrial chemicals
Mechanism of Action
The mechanism of action of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include inhibition of enzyme-mediated reactions or modulation of receptor activity .
Comparison with Similar Compounds
Pyrazole-4-amine derivatives exhibit diverse pharmacological and chemical properties influenced by substituent variations. Below is a comparative analysis of structurally related compounds, emphasizing substituent effects, molecular properties, and applications.
Alkoxy-Substituted Pyrazole-4-amine Derivatives
Alkoxy groups (e.g., propoxy, ethoxy) enhance solubility in polar solvents and modulate electronic effects on the pyrazole core.
Key Findings :
- The propoxy group in the target compound offers a balance between hydrophilicity and steric bulk compared to smaller alkoxy substituents (e.g., ethoxy) .
- Methyl groups at positions 1 and 3 stabilize the pyrazole ring against metabolic degradation, a feature critical for drug intermediates .
Aromatic and Heteroaromatic-Substituted Derivatives
Key Findings :
- Pyrimidinyl substituents (e.g., in ) enhance electronic delocalization, improving interactions with biological targets like kinases.
- Bulky groups (e.g., 3,5-di-tert-butylphenyl in ) reduce solubility but increase metabolic stability, favoring prolonged drug action.
Halogenated and Sulfonamide Derivatives
Halogens (e.g., Br, F) and sulfonamides introduce electronegative or hydrogen-bonding motifs, critical for target selectivity.
Key Findings :
- Sulfonamide groups (e.g., in ) enhance hydrogen-bonding capacity, improving target engagement in enzyme inhibitors.
Biological Activity
1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine is a compound belonging to the pyrazole family, characterized by its unique five-membered heterocyclic structure. This compound has garnered attention due to its potential biological activities, particularly as an enzyme inhibitor and its implications in therapeutic applications.
Chemical Structure and Properties
The molecular formula of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine is , with a molecular weight of 196.22 g/mol. The structure features two methyl groups at positions 1 and 3, a propoxy group at position 5, and an amine group at position 4. This specific substitution pattern is crucial for its biological activity, as it influences the compound's interaction with various biological targets.
Research indicates that the biological activity of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine primarily involves its ability to bind to specific enzymes or receptors. This interaction can inhibit enzyme-mediated reactions or modulate receptor activity, leading to various physiological effects. For instance, the compound has been shown to exhibit significant inhibitory activity against certain enzymes, which could be beneficial in drug development and biochemical assays.
Enzyme Inhibition
Case Studies
Recent studies have explored the biological profiles of pyrazole derivatives:
- Study on Antipsychotic Properties : Related compounds have exhibited antipsychotic-like effects without binding to dopamine receptors, indicating a non-dopaminergic mechanism that could be relevant for developing new treatments for psychiatric disorders .
- Cytotoxicity Assays : In vitro studies on related pyrazole derivatives have shown promising cytotoxic effects against cancer cell lines, suggesting that modifications to the pyrazole structure can enhance biological activity .
Comparative Analysis with Related Compounds
A comparative analysis highlights the unique features of 1,3-Dimethyl-5-propoxy-1H-pyrazol-4-amine relative to other pyrazole derivatives:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 1,3-Dimethyl-5-methoxy-1H-pyrazol-4-amine | Methoxy group at position 5 | Moderate MAO inhibition |
| 1,3-Dimethyl-5-(4-morpholinyl)-1H-pyrazol | Morpholine moiety at position 5 | Anticancer activity |
| 1,3-Dimethyl-5-(2-fluorophenyl)-1H-pyrazol | Fluorophenyl group at position 5 | Antipsychotic properties |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
